bis(2,4,6-trinitrophenyl) sulphone
bis(2,4,6-trinitrophenyl) sulphone
Brand Name:
Vulcanchem
CAS No.:
10580-80-0
VCID:
VC0081862
InChI:
InChI=1S/C12H4N6O14S/c19-13(20)5-1-7(15(23)24)11(8(2-5)16(25)26)33(31,32)12-9(17(27)28)3-6(14(21)22)4-10(12)18(29)30/h1-4H
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])S(=O)(=O)C2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H4N6O14S
Molecular Weight:
488.26 g/mol
bis(2,4,6-trinitrophenyl) sulphone
CAS No.: 10580-80-0
Main Products
VCID: VC0081862
Molecular Formula: C12H4N6O14S
Molecular Weight: 488.26 g/mol
CAS No. | 10580-80-0 |
---|---|
Product Name | bis(2,4,6-trinitrophenyl) sulphone |
Molecular Formula | C12H4N6O14S |
Molecular Weight | 488.26 g/mol |
IUPAC Name | 1,3,5-trinitro-2-(2,4,6-trinitrophenyl)sulfonylbenzene |
Standard InChI | InChI=1S/C12H4N6O14S/c19-13(20)5-1-7(15(23)24)11(8(2-5)16(25)26)33(31,32)12-9(17(27)28)3-6(14(21)22)4-10(12)18(29)30/h1-4H |
Standard InChIKey | LBSKWFDEDNVDAU-UHFFFAOYSA-N |
SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])S(=O)(=O)C2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])S(=O)(=O)C2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
PubChem Compound | 82740 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume